Cas no 13468-96-7 (Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl-)

Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl- structure
13468-96-7 structure
Product Name:Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl-
CAS No:13468-96-7
MF:C20H26N4S2
MW:386.577241420746
CID:1243273
PubChem ID:3784794
Update Time:2025-04-20

Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • UPCMLD0ENAT0506-5414:001
    • AKOS001020799
    • Z45801934
    • STK391114
    • 1,1'-hexane-1,6-diylbis[3-phenyl(thiourea)]
    • 1-phenyl-3-{6-[(phenylcarbamothioyl)amino]hexyl}thiourea
    • 13468-96-7
    • Thiourea, N,N''-1,6-hexanediylbis[N'-phenyl-
    • Inchi: 1S/C20H26N4S2/c25-19(23-17-11-5-3-6-12-17)21-15-9-1-2-10-16-22-20(26)24-18-13-7-4-8-14-18/h3-8,11-14H,1-2,9-10,15-16H2,(H2,21,23,25)(H2,22,24,26)
    • InChI Key: JJRQXGNPMICWFP-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NCCCCCCNC(NC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 386.16018
  • Monoisotopic Mass: 386.15988919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 48.12
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